Cas no 1188-64-3 (1,2,3-Propanetriol,1,2-bis(dihydrogen phosphate))
1188-64-3 structure
Product Name:1,2,3-Propanetriol,1,2-bis(dihydrogen phosphate)
1,2,3-Propanetriol,1,2-bis(dihydrogen phosphate) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Propanetriol,1,2-bis(dihydrogen phosphate)
- (1-hydroxy-3-phosphonooxypropan-2-yl) dihydrogen phosphate
- 3-hydroxypropane-1,2-diyl bis(dihydrogenphosphate)
- 3-hydroxypropane-1,2-diyl bis[dihydrogen (phosphate)]
- SCHEMBL680243
- EINECS 214-710-5
- 3-Hydroxypropane-1,2-diyl bis(dihydrogen phosphate)
- CHEMBL42332
- 1188-64-3
- 2,3-Diphosphoglycerin
- DTXSID90922787
- NS00046086
-
- Inchi: 1S/C3H10O9P2/c4-1-3(12-14(8,9)10)2-11-13(5,6)7/h3-4H,1-2H2,(H2,5,6,7)(H2,8,9,10)
- InChI Key: IBPDKUYWDGDBQW-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)OC(CO)COP(=O)(O)O
Computed Properties
- Exact Mass: 251.98
- Monoisotopic Mass: 251.98
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -4
- Topological Polar Surface Area: 154Ų
Experimental Properties
- Density: 1.984
- Boiling Point: 636.8°Cat760mmHg
- Flash Point: 338.9°C
- Refractive Index: 1.556
- PSA: 153.75
- LogP: -1.43410
1,2,3-Propanetriol,1,2-bis(dihydrogen phosphate) Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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